4-methoxy-N-[3-(oxolan-2-ylmethylamino)quinoxalin-2-yl]benzenesulfonamide

• IUPAC Name: 4-methoxy-N-[3-(oxolan-2-ylmethylamino)quinoxalin-2-yl]benzenesulfonamide
• InChI: InChI=1S/C20H22N4O4S/c1-27-14-8-10-16(11-9-14)29(25,26)24-20-19(21-13-15-5-4-12-28-15)22-17-6-2-3-7-18(17)23-20/h2-3,6-11,15H,4-5,12-13H2,1H3,(H,21,22)(H,23,24)
• InChI Key: VRANFUKUUGPJMY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=NC3=CC=CC=C3N=C2NCC4CCCO4
• Molecular Formula: C20H22N4O4S
• Molecular Weight: 414.5 g/mol

Description

4-methoxy-N-[3-(oxolan-2-ylmethylamino)quinoxalin-2-yl]benzenesulfonamide is a chemical compound that is being researched for its potential use in various scientific fields. This compound is also known by its chemical formula, C21H23N3O4S, and has a molecular weight of 421.49 g/mol.

Mechanism of Action

The mechanism of action of 4-methoxy-N-[3-(oxolan-2-ylmethylamino)quinoxalin-2-yl]benzenesulfonamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This inhibition leads to the induction of apoptosis and the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have cytotoxic effects on cancer cells and to inhibit the growth of cancer cells in vitro and in vivo. In addition, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methoxy-N-[3-(oxolan-2-ylmethylamino)quinoxalin-2-yl]benzenesulfonamide in lab experiments is its potential use as a lead compound for developing new drugs with similar structures and properties. Another advantage is its potential use in cancer research and neuroscience. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 4-methoxy-N-[3-(oxolan-2-ylmethylamino)quinoxalin-2-yl]benzenesulfonamide. One direction is to further study its mechanism of action and its potential use in cancer research and neuroscience. Another direction is to develop new drugs based on the structure and properties of this compound. Additionally, more research is needed to determine the optimal dosage and administration of this compound in lab experiments.

Synthesis Methods

The synthesis of 4-methoxy-N-[3-(oxolan-2-ylmethylamino)quinoxalin-2-yl]benzenesulfonamide involves several steps. The first step is the preparation of 2-nitrobenzaldehyde, which is then reacted with 2-aminophenol to form 2-[(2-nitrophenyl)azo]phenol. This compound is then reacted with 2-chloro-N-(2-hydroxyethyl)acetamide to form 2-[2-(2-chloroacetamido)ethoxy]phenyl azo-phenol. Finally, this compound is reacted with 2-(2-aminoethyl)-1,3-dioxolane to form this compound.

Scientific Research Applications

4-methoxy-N-[3-(oxolan-2-ylmethylamino)quinoxalin-2-yl]benzenesulfonamide has been studied for its potential use in various scientific fields, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, this compound has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In drug discovery, this compound has been used as a lead compound for developing new drugs with similar structures and properties.